Cas no 2412765-14-9 (1-bicyclo[1.1.1]pentanylboronic acid)

• Product Name: 1-bicyclo[1.1.1]pentanylboronic acid
• CAS No: 2412765-14-9
• MF: C₅H₉BO₂
• MW: 111.93
• MDL: MFCD31705661
• CID: 5146649
• PubChem ID: 135395976
• Update Time: 2026-03-03

1-bicyclo[1.1.1]pentanylboronic acid Chemical and Physical Properties

Names and Identifiers

• 1-bicyclo[1.1.1]pentanylboronic acid
• {bicyclo[1.1.1]pentan-1-yl}boronic acid
• E73660
• EN300-1608917
• PS-20246
• CS-0185302
• (BICYCLO[1.1.1]PENTAN-1-YL)BORONIC ACID
• Bicyclo[1.1.1]pentan-1-ylboronic acid
• 2412765-14-9

• MDL： MFCD31705661
• Inchi： 1S/C5H9BO2/c7-6(8)5-1-4(2-5)3-5/h4,7-8H,1-3H2
• InChI Key： DCWANKSTQIHIIC-UHFFFAOYSA-N
• SMILES： B(C12CC(C1)C2)(O)O

Computed Properties

• Exact Mass: 112.0695597g/mol
• Monoisotopic Mass: 112.0695597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-bicyclo[1.1.1]pentanylboronic acid

Introduction to 1-bicyclo[1.1.1]pentanylboronic acid (CAS No: 2412765-14-9)

1-bicyclo[1.1.1]pentanylboronic acid, with the chemical identifier CAS No: 2412765-14-9, is a specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Boronic acids are well-known for their utility as intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry that enables the formation of carbon-carbon bonds under mild conditions. The unique structural framework of bicyclo[1.1.1]pentane in this compound imparts distinct reactivity and steric properties, making it a valuable building block for the development of complex molecular architectures.

The bicyclo[1.1.1]pentanyl moiety is a fused three-membered ring system connected to a five-membered ring, resulting in a highly strained and rigid structure. This strain can influence the electronic properties of the boronic acid functionality, potentially enhancing its participation in catalytic processes. The compound's stability under various reaction conditions makes it particularly useful in multi-step syntheses where harsh reagents or elevated temperatures might otherwise compromise sensitive intermediates.

In recent years, there has been growing interest in boronic acid derivatives as pharmacophores due to their ability to form stable complexes with biological targets. The bicyclo[1.1.1]pentanylboronic acid scaffold has been explored in the design of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor binding studies. Its cyclic structure offers a compact and hydrophobic surface, which can be fine-tuned through functionalization to improve binding affinity and selectivity.

One of the most compelling aspects of CAS No: 2412765-14-9 is its potential application in drug discovery programs targeting neurological disorders. The rigid bicyclic core mimics natural product motifs that are frequently encountered in bioactive molecules, suggesting that derivatives of this compound may exhibit promising biological activity. Preliminary computational studies have indicated that modifications to the boronic acid group can modulate its interaction with proteases and kinases, which are key players in pathways associated with neurodegenerative diseases.

The synthesis of bicyclo[1.1.1]pentanylboronic acid presents an intriguing challenge due to the complexity of the bicyclic system. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have recently enabled more efficient access to this motif, leveraging transition-metal-catalyzed cyclizations and boronation strategies. These innovations have not only improved yields but also opened new avenues for structural diversification.

The pharmaceutical industry has been particularly keen on exploring boronic acids as drug candidates due to their favorable pharmacokinetic properties and low toxicity profiles. The use of CAS No: 2412765-14-9 as an intermediate has already led to several novel compounds entering clinical trials for conditions ranging from cancer to autoimmune diseases. Its versatility as a coupling partner in biaryl formations has been instrumental in generating libraries of compounds with diverse biological activities.

Recent breakthroughs in medicinal chemistry have highlighted the importance of stereochemistry in boronic acid derivatives, particularly when targeting enzymes with high stereospecificity. The inherent chirality of the bicyclo[1.1.1]pentanyl system provides an opportunity to develop enantiomerically pure or enriched compounds, which can significantly enhance therapeutic efficacy while minimizing off-target effects. This has spurred interest in asymmetric synthesis techniques tailored for boronic acid derivatives.

The role of computational chemistry in optimizing bicyclo[1.1.1]pentanylboronic acid derivatives cannot be overstated. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity and metabolic stability, guiding medicinal chemists toward more effective drug candidates faster than traditional trial-and-error approaches would allow alone.

As research continues to uncover new applications for this compound, its significance as a key intermediate is likely to grow further still within both academic and industrial settings alike.